Cas no 112385-09-8 (2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester)

2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester structure
112385-09-8 structure
Product Name:2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester
CAS No:112385-09-8
MF:C40H76O4
MW:621.029053688049
CID:129760
PubChem ID:10121860
Update Time:2025-04-19

2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester
    • bis(16-methylheptadecyl) (Z)-but-2-enedioate
    • DIISOSTEARYL FUMARATE
    • 2-Butenedioic acid (2Z)-, diisooctadecyl ester
    • 587Z76E9M5
    • Q27261569
    • 2-Butenedioic acid (2Z)-, 1,4-diisooctadecyl ester
    • 112385-09-8
    • SCHEMBL490016
    • UNII-587Z76E9M5
    • Diisostearyl maleate
    • 2-Butenedioic acid (Z)-, diisooctadecyl ester
    • Inchi: 1S/C40H76O4/c1-37(2)31-27-23-19-15-11-7-5-9-13-17-21-25-29-35-43-39(41)33-34-40(42)44-36-30-26-22-18-14-10-6-8-12-16-20-24-28-32-38(3)4/h33-34,37-38H,5-32,35-36H2,1-4H3/b34-33-
    • InChI Key: UNZOESWLBMZBEY-YHZPTAEISA-N
    • SMILES: O(C(/C=C\C(=O)OCCCCCCCCCCCCCCCC(C)C)=O)CCCCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 620.57436090g/mol
  • Monoisotopic Mass: 620.57436090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 36
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.3
  • Topological Polar Surface Area: 52.6Ų
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